Cas no 1177304-64-1 (3-methyl-1-(4-methylpyridin-2-yl)-1H-pyrazol-5-amine)

• Product Name: 3-methyl-1-(4-methylpyridin-2-yl)-1H-pyrazol-5-amine
• CAS No: 1177304-64-1
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 4575231
• PubChem ID: 24253000
• Update Time: 2025-05-22

3-methyl-1-(4-methylpyridin-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(4-methylpyridin-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C10H12N4/c1-7-3-4-12-10(5-7)14-9(11)6-8(2)13-14/h3-6H,11H2,1-2H3
• InChI Key： ZKPDBCSUDFMIBG-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(C)=C2)C(N)=CC(C)=N1

3-methyl-1-(4-methylpyridin-2-yl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 3-methyl-1-(4-methylpyridin-2-yl)-1H-pyrazol-5-amine

3-Methyl-1-(4-Methylpyridin-2-yl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound 3-methyl-1-(4-methylpyridin-2-yl)-1H-pyrazol-5-amine, identified by the CAS number 1177304-64-1, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of heterocyclic amines, which are widely studied due to their unique electronic properties and versatile applications. The structure of this molecule is characterized by a pyrazole ring fused with a pyridine moiety, both of which contribute to its distinctive chemical behavior.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic processes. These techniques not only enhance the efficiency of production but also ensure higher purity levels, which are critical for its application in sensitive environments. The synthesis typically involves the condensation of appropriate starting materials, followed by functional group transformations to achieve the desired structure.

The chemical properties of 3-methyl-1-(4-methylpyridin-2-yl)-1H-pyrazol-5-amine are heavily influenced by its heterocyclic framework. The pyrazole ring, being aromatic and electron-deficient, exhibits strong π-interactions, making it an excellent candidate for various coordination chemistry studies. Moreover, the presence of the pyridine group introduces additional electron-withdrawing effects, further modulating the electronic characteristics of the molecule. These properties make it an ideal candidate for applications in organometallic catalysis and coordination polymers.

In terms of biological activity, recent studies have highlighted the potential of this compound as a bioactive agent. Researchers have explored its role as a ligand in metalloenzyme mimics and as a component in drug delivery systems. Its ability to form stable complexes with transition metals has opened new avenues in medicinal chemistry, particularly in the development of anti-cancer agents and antibiotics. Furthermore, its role as a precursor in the synthesis of advanced materials such as conductive polymers and graphene derivatives has been extensively documented.

The application of 3-methyl-1-(4-methylpyridin-2-yl)-1H-pyrazol-5-amine extends beyond traditional chemical domains into emerging fields like nanotechnology and green chemistry. For instance, it has been employed as a building block in the construction of metallo-supramolecular architectures, which hold promise for use in molecular recognition and sensing technologies. Additionally, its role in catalytic cycles aimed at reducing environmental impact has been a focal point of recent research efforts.

From an industrial perspective, this compound's stability under varying conditions makes it suitable for large-scale production processes. Its compatibility with various solvents and reagents further enhances its utility in manufacturing advanced materials. The integration of this compound into existing chemical workflows has been shown to improve process efficiency while maintaining product quality.

In conclusion, 3-methyl-1-(4-methylpyridin-2-yl)-1H-pyrazol-5-amime, with its unique structural features and versatile chemical properties, stands at the forefront of modern chemical research. Its applications span across multiple disciplines, from material science to biomedicine, underscoring its importance as a valuable tool in contemporary scientific endeavors.